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Compound of Interest

Compound Name: 2-Ethyl-6-methylphenol

Cat. No.: B167550 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Ethyl-6-methylphenol, a
substituted alkylphenol of interest in various scientific and industrial domains. This document

consolidates information on its nomenclature, physicochemical properties, and known

biological activities, offering a valuable resource for professionals in chemical research and

drug development.

Chemical Identity: Synonyms and Identifiers
2-Ethyl-6-methylphenol is known by several names in chemical literature and databases.

Accurate identification is crucial for literature searches and regulatory compliance.

Systematic IUPAC Name: 2-Ethyl-6-methylphenol[1][2]

Common Synonyms: 6-Ethyl-o-cresol, 6-Ethyl-ortho-cresol, 3-Ethyl-2-hydroxytoluene, 2-

Methyl-6-ethylphenol, 6-Methyl-2-ethylphenol, Phenol, 2-ethyl-6-methyl-[3][4][5][6]

CAS Number: 1687-64-5[3][4][5][7]

PubChem CID: 519333[8][9]

MDL Number: MFCD00962292[2][8][9]
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Physicochemical Properties
A summary of the key quantitative data for 2-Ethyl-6-methylphenol is presented in the table

below. These properties are essential for experimental design, formulation development, and

safety assessments.

Property Value Source(s)

Molecular Formula C₉H₁₂O [7][9][10][11]

Molecular Weight 136.19 g/mol [7][9][10][11]

Appearance
Light yellow to brown clear

liquid
[4][11]

Boiling Point
94-100 °C at 15 mmHg; 214

°C (lit.)
[8][9]

Density ~0.9809 g/cm³ (estimate) [11][12]

Solubility Soluble in DMSO (100 mg/mL) [10]

InChI Key
CIRRFAQIWQFQSS-

UHFFFAOYSA-N
[1][5]

Biological Activity and Experimental Protocols
2-Ethyl-6-methylphenol has been identified as a component in complex mixtures with

demonstrated biological effects, notably insecticidal and bactericidal activities.[10][11]

3.1. Cited Research

Two key studies are frequently referenced in connection with the biological activity of this

compound:

Miller RL, et al. (1971): This study identified 2-Ethyl-6-methylphenol as a component of a

biologically active neutral subfraction of cigarette smoke condensate.[10][11] The focus was

on the isolation and identification of various alkylphenols and arylnitriles.
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Bedmutha R, et al. (2011): This research investigated the insecticidal and bactericidal

properties of bio-oil derived from the fast pyrolysis of coffee grounds.[10][11] The bio-oil,

containing a mixture of phenolic compounds including 2-Ethyl-6-methylphenol, showed

significant activity against pests like the Colorado Potato Beetle and bacteria such as

Streptomyces scabies.[13]

3.2. Generalized Experimental Protocol for Bioactivity Screening

While the full, detailed experimental protocols from the cited literature are not provided here, a

generalized workflow for assessing the insecticidal and bactericidal properties of a compound

like 2-Ethyl-6-methylphenol, based on common methodologies in the field, is outlined below.

Objective: To determine the efficacy of 2-Ethyl-6-methylphenol as an insecticidal and

bactericidal agent.

Materials:

2-Ethyl-6-methylphenol (high purity)

Target insect species (e.g., Leptinotarsa decemlineata larvae)

Target bacterial strains (e.g., Streptomyces scabies, Clavibacter michiganensis)

Appropriate solvents (e.g., DMSO, ethanol) and sterile growth media (e.g., nutrient agar,

tryptic soy broth)

Control substances (negative: solvent alone; positive: known insecticide/bactericide)

Standard laboratory equipment (pipettes, petri dishes, incubators, etc.)

Insecticidal Assay (Leaf Dip Bioassay - Generalized):

Preparation of Test Solutions: Prepare a series of concentrations of 2-Ethyl-6-methylphenol
in a suitable solvent.

Treatment of Foliage: Dip leaves of the host plant (e.g., potato leaves) into the test solutions

for a standardized time and allow them to air dry.
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Insect Exposure: Place the treated leaves in petri dishes or ventilated containers with a

cohort of test insects (e.g., 10-15 larvae).

Incubation: Maintain the containers under controlled environmental conditions (temperature,

humidity, light).

Data Collection: Record insect mortality at regular intervals (e.g., 24, 48, and 72 hours).

Analysis: Calculate mortality rates and determine the LC₅₀ (lethal concentration for 50% of

the population) using probit analysis.

Bactericidal Assay (Broth Dilution Method - Generalized):

Preparation of Inoculum: Grow the target bacteria in a suitable broth medium to a

standardized cell density.

Preparation of Test Solutions: Create serial dilutions of 2-Ethyl-6-methylphenol in sterile

broth in a 96-well microplate.

Inoculation: Add a standardized volume of the bacterial inoculum to each well.

Incubation: Incubate the microplate at the optimal growth temperature for the bacteria for a

specified period (e.g., 24-48 hours).

Data Collection: Measure the optical density (OD) of each well to assess bacterial growth. A

viability stain can also be used.

Analysis: Determine the Minimum Inhibitory Concentration (MIC), which is the lowest

concentration of the compound that prevents visible bacterial growth.

Workflow for Chemical Identification and
Characterization
The process of identifying a compound from a complex mixture and characterizing its activity

follows a logical progression. The diagram below illustrates this general workflow.
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Caption: General workflow for isolating, identifying, and characterizing a bioactive compound.

Potential Signaling Pathways and Mechanism of
Action
While specific signaling pathways for 2-Ethyl-6-methylphenol are not well-documented, the

broader class of alkylphenols is known to interact with various biological systems. This provides

a basis for hypothesizing potential mechanisms of action that warrant further investigation.

Endocrine Disruption: Alkylphenols are known xenoestrogens, capable of binding to estrogen

receptors (ERα and ERβ) and modulating their activity.[6][14] This interaction can trigger

both genomic and non-genomic signaling cascades, affecting processes like cell proliferation

and hormone release.[6]

Ion Channel Modulation: Some studies suggest that alkylphenols can act as agonists for the

Transient Receptor Potential Ankyrin 1 (TRPA1) ion channel.[2][9][15] TRPA1 is a sensor for

noxious chemical stimuli, and its activation in neurons can lead to pain and inflammation.

This mechanism could be relevant to the compound's insecticidal properties, as many

insecticides target the nervous system.

These potential pathways offer promising avenues for future research into the specific

molecular targets and mechanisms of 2-Ethyl-6-methylphenol.
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Conclusion
2-Ethyl-6-methylphenol is a well-characterized alkylphenol with a range of synonyms and

established physicochemical properties. Its presence in biologically active natural extracts

suggests potential applications as an antimicrobial or insecticidal agent. For drug development

professionals, its structural similarity to other endocrine-disrupting compounds and potential for

ion channel modulation highlight the need for careful toxicological assessment and present

opportunities for research into novel therapeutic targets. Further investigation is required to

elucidate its specific mechanisms of action and to fully realize its potential in applied science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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